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Compound of Interest

Compound Name: Trifluoromethane

Cat. No.: B1200692 Get Quote

Trifluoromethane (HFC-23), also known as FE-13, is a clean agent fire suppressant that has

been utilized as a replacement for Halon 1301 in various applications.[1][2] This guide provides

an objective comparison of the performance of trifluoromethane with other common fire

suppressant alternatives, supported by experimental data. The information is intended for

researchers, scientists, and professionals in fields where high-value assets require protection

from fire with minimal collateral damage.

Performance Data Summary
The following table summarizes the key performance indicators for trifluoromethane and its

alternatives. These metrics are crucial for evaluating the effectiveness, safety, and

environmental impact of each fire suppressant.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1200692?utm_src=pdf-interest
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://www.chemours.com/en/-/media/files/fire-extinguishants/fe-13-push-bulletin.pdf
https://www.suppression.com/catalog/suppression/clean-agent-suppression/hfc-23-fe-13/kidde-hfc-23-fe-13-
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Trifluorome
thane (HFC-
23)

Halon 1301 HFC-227ea
FK-5-1-12
(Novec
1230)

INERGEN
(IG-541)

Chemical

Formula
CHF₃ CBrF₃ C₃HF₇ C₆F₁₂O

52% N₂, 40%

Ar, 8% CO₂

Molecular

Weight (

g/mol )

70.01 148.91 170.03 316.04 ~34

Boiling Point

(°C)
-82.0[3] -57.8[4] -16.4[5] 49.2[6]

N/A (Gas

Mixture)

Minimum

Extinguishing

Concentratio

n (MEC) for

n-Heptane

(vol%)

~12.9[2] ~3.5[2] ~6.7 ~4.2 ~36.3

No Observed

Adverse

Effect Level

(NOAEL)

(vol%)

30.0 5.0 9.0 10.0 43.0

Lowest

Observed

Adverse

Effect Level

(LOAEL)

(vol%)

>30.0 7.5 10.5 >10.0 52.0

Ozone

Depletion

Potential

(ODP)

0[1] 10 0[5] 0[7] 0[8]

Global

Warming

14,800[9] 7,140 3,220 <1[7] ~0[8]
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Potential

(GWP, 100-

year)

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Minimum Extinguishing Concentration (MEC)
Determination via Cup Burner Method
The cup burner method is a standardized laboratory test used to determine the minimum

concentration of a gaseous fire suppressant required to extinguish a flame.[10][11]

Apparatus:

A glass chimney with a specified diameter and height.

A fuel cup of a standardized size centered at the base of the chimney.

A system for precisely metering and mixing the fire suppressant agent with air before

introducing it into the base of the chimney.

Flowmeters to measure the flow rates of air and the extinguishing agent.

A fuel delivery system to maintain a constant fuel level in the cup.

Procedure:

n-Heptane is typically used as the standard fuel for Class B fire suppressant testing.

A stable diffusion flame is established by igniting the fuel in the cup within the chimney, with

a constant flow of air.

The fire suppressant agent is gradually introduced into the air stream.

The concentration of the suppressant is slowly increased until the flame is extinguished.[12]
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The MEC is recorded as the volume percentage of the suppressant in the air-suppressant

mixture at the point of extinguishment.

Cardiac Sensitization Evaluation
This toxicological test is critical for determining the safe exposure limits of fire suppressants for

use in occupied spaces. It assesses the potential of a chemical to induce an abnormal

sensitivity of the heart to adrenaline, which could lead to cardiac arrhythmias.[13]

Apparatus:

An inhalation exposure chamber for the test subjects (typically beagle dogs).

An electrocardiogram (ECG) monitoring system.

A system for the controlled administration of the fire suppressant agent and epinephrine

(adrenaline).

Procedure:

The test animal is exposed to a specific concentration of the fire suppressant agent for a set

period, typically 5-10 minutes.

Towards the end of the exposure period, a challenge dose of epinephrine is administered

intravenously.[14]

The animal's ECG is continuously monitored for any irregularities.

The No Observed Adverse Effect Level (NOAEL) is the highest concentration of the agent at

which no cardiac sensitization is observed.

The Lowest Observed Adverse Effect Level (LOAEL) is the lowest concentration at which

cardiac sensitization is observed.[15]

Comparative Performance Test Workflow
The following diagram illustrates the logical workflow for a comprehensive comparative

performance evaluation of fire suppressants.
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Phase 1: Initial Screening

Phase 2: Efficacy Testing

Phase 3: Safety & Environmental Assessment

Phase 4: Comparative Analysis

Agent Selection
(e.g., HFC-23, HFC-227ea, FK-5-1-12)

Physical Property Analysis
(Boiling Point, Vapor Pressure)

Cup Burner Test
(Determine MEC for n-Heptane)

Proceed if properties are suitable

Full-Scale Fire Tests
(Class A, B, C Fires)

Toxicology Studies
(Cardiac Sensitization - NOAEL/LOAEL)

Proceed if effective

Environmental Impact Analysis
(ODP & GWP)

Data Compilation & Comparison
(Tabulate Results)

Compile all data

Performance Ranking & Selection

Click to download full resolution via product page

Caption: Logical workflow for comparative evaluation of fire suppressants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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